Cas no 1955499-38-3 (ethyl 5-(fluorosulfonyl)-2-methylbenzoate)

• Product Name: ethyl 5-(fluorosulfonyl)-2-methylbenzoate
• CAS No: 1955499-38-3
• MF: C₁₀H₁₁FO₄S
• MW: 246.255345582962
• MDL: MFCD28968559
• CID: 5172826
• PubChem ID: 122236103
• Update Time: 2025-06-12

ethyl 5-(fluorosulfonyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(fluorosulfonyl)-2-methyl-, ethyl ester
• ethyl 5-(fluorosulfonyl)-2-methylbenzoate

• MDL： MFCD28968559
• Inchi： 1S/C10H11FO4S/c1-3-15-10(12)9-6-8(16(11,13)14)5-4-7(9)2/h4-6H,3H2,1-2H3
• InChI Key： DCIBBLKHYGNNCC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(S(F)(=O)=O)=CC=C1C

Additional information on ethyl 5-(fluorosulfonyl)-2-methylbenzoate

Ethyl 5-(Fluorosulfonyl)-2-Methylbenzoate (CAS No. 1955499-38-3): A Versatile Building Block in Modern Organic Synthesis

The compound ethyl 5-(fluorosulfonyl)-2-methylbenzoate (CAS No. 1955499-38-3) has garnered significant attention in recent years due to its unique chemical properties and broad applicability in pharmaceutical and material science research. As a fluorosulfonyl-containing ester, this molecule serves as a critical intermediate for the synthesis of complex organic frameworks, particularly in the development of bioactive molecules and functional materials.

One of the most intriguing aspects of ethyl 5-(fluorosulfonyl)-2-methylbenzoate is its dual functionality. The fluorosulfonyl group (-SO₂F) is a highly reactive moiety that participates in various coupling reactions, while the ethyl ester group offers excellent stability and handles for further transformations. This combination makes it particularly valuable for researchers working on click chemistry applications and suFEx (Sulfur Fluoride Exchange) reactions, which are currently hot topics in medicinal chemistry.

Recent literature highlights the growing importance of fluorosulfonyl derivatives in drug discovery programs. The 1955499-38-3 compound has shown particular promise in the synthesis of kinase inhibitors and proteolysis targeting chimeras (PROTACs), addressing current demands in targeted cancer therapies. Its ability to serve as a bioconjugation reagent also makes it valuable for antibody-drug conjugate (ADC) development, a rapidly expanding field in biopharmaceuticals.

From a material science perspective, the 2-methylbenzoate core structure provides excellent thermal stability while the fluorosulfonyl group enables precise functionalization of polymers and surfaces. This has led to applications in developing advanced coatings and high-performance polymers, particularly for electronic applications where controlled surface properties are crucial.

The synthesis and handling of ethyl 5-(fluorosulfonyl)-2-methylbenzoate require specialized knowledge due to the reactivity of the SO₂F group. Modern synthetic protocols emphasize the use of continuous flow chemistry techniques for safer and more efficient production, addressing current industry trends toward green chemistry and process intensification. These methods significantly improve yield and purity while minimizing waste generation.

Analytical characterization of CAS 1955499-38-3 typically involves advanced techniques such as multinuclear NMR spectroscopy (particularly ¹⁹F NMR) and high-resolution mass spectrometry. The compound's unique spectral signatures make it easily identifiable in complex reaction mixtures, an important feature for quality control in pharmaceutical manufacturing.

Looking forward, the demand for fluorosulfonyl building blocks like ethyl 5-(fluorosulfonyl)-2-methylbenzoate is expected to grow significantly. The compound's versatility aligns perfectly with current research trends in fragment-based drug discovery and covalent inhibitor development. Furthermore, its potential applications in PET radiochemistry (through ¹⁸F labeling) and chemical biology probes position it as a valuable tool for cutting-edge biomedical research.

For researchers considering working with this compound, it's important to note that proper storage conditions (typically under inert atmosphere at low temperatures) are essential to maintain the integrity of the fluorosulfonyl group. Recent advances in stabilization techniques have significantly improved the shelf life of such reactive intermediates, making them more practical for routine laboratory use.

The commercial availability of ethyl 5-(fluorosulfonyl)-2-methylbenzoate from specialized chemical suppliers has increased in recent years, reflecting its growing importance in synthetic chemistry. However, custom synthesis routes are often employed to access derivatives with specific isotopic labeling or structural modifications for specialized applications.

In conclusion, CAS 1955499-38-3 represents an excellent example of how carefully designed small molecules can enable significant advances across multiple scientific disciplines. Its unique combination of reactivity and stability makes it particularly valuable in today's research landscape, where efficiency and precision in molecular construction are paramount. As synthetic methodologies continue to evolve, we can expect to see even more innovative applications for this versatile building block.